Cas no 80233-96-1 (1-Heptanol,4,4,5,5,6,6,7,7,7-nonafluoro-2-iodo-)

• Product Name: 1-Heptanol,4,4,5,5,6,6,7,7,7-nonafluoro-2-iodo-
• CAS No: 80233-96-1
• MF: C₇H₆F₉IO
• MW: 404.012046337128
• MDL: MFCD00236068
• CID: 729878
• PubChem ID: 157608
• Update Time: 2025-04-19

1-Heptanol,4,4,5,5,6,6,7,7,7-nonafluoro-2-iodo- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanol,4,4,5,5,6,6,7,7,7-nonafluoro-2-iodo-
• 4,4,5,5,6,6,7,7,7-nonafluoro-2-iodoheptan-1-ol
• 1-Heptanol,4,4,5,5,6,6,7,7,7-nonafluoro-2-iodo
• 3-Nonafluorobutyl-2-iodopropanol
• PC5906GB
• 3-perfluorobutyl-2-iodopropanol
• DTXSID20895238
• FT-0616270
• AKOS025310474
• 2-Iodo-1H,1H,2H,3H,3H-nonafluoroheptan-1-ol
• HWYUEAAHUZJSMM-UHFFFAOYSA-N
• SCHEMBL5351628
• 4,4,5,5,6,6,7,7,7-nonakis(fluoranyl)-2-iodanyl-heptan-1-ol
• 4,4,5,5,6,6,7,7,7-nonafluoro-2-iodo-1-heptanol
• MFCD00236068
• NS00109662
• 80233-96-1
• 2-iodo-4,4,5,5,6,6,7,7,7-nonafluoroheptanol
• A839870
• 1-Heptanol, 4,4,5,5,6,6,7,7,7-nonafluoro-2-iodo-

• MDL： MFCD00236068
• Inchi： 1S/C7H6F9IO/c8-4(9,1-3(17)2-18)5(10,11)6(12,13)7(14,15)16/h3,18H,1-2H2
• InChI Key： HWYUEAAHUZJSMM-UHFFFAOYSA-N
• SMILES： IC(CO)CC(C(C(C(F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 403.93200
• Monoisotopic Mass: 403.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 4

Experimental Properties

• Density: 1.972
• Refractive Index: 1.403
• PSA: 20.23000
• LogP: 3.64060

1-Heptanol,4,4,5,5,6,6,7,7,7-nonafluoro-2-iodo- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38